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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 3-
Methoxypropylamine (MOPA), a versatile primary amine used in various applications,
including as a corrosion inhibitor, in the synthesis of dyestuffs, and as a component in coatings
and metalworking fluids. This document focuses on its molecular weight and density,
presenting key data, experimental protocols for their determination, and a logical workflow for
these characterization processes.

Core Physicochemical Data

The fundamental physical properties of 3-Methoxypropylamine are summarized below. These
values are critical for reaction stoichiometry, formulation development, and quality control.

Property Value Units Conditions
Molecular Weight 89.14[1][2][31[41[5] g/mol

Density 0.87[6] g/cm3 @ 20 °C
0.874[2][4][5] g/mL @ 25°C

0.872[7] glcc

Experimental Protocols
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Accurate determination of molecular weight and density is fundamental in chemical
characterization. The following are detailed methodologies for ascertaining these properties for
a volatile liquid amine like 3-Methoxypropylamine.

Determination of Molecular Weight (Dumas Method)

The Dumas method is a classical and effective technique for determining the molecular weight
of a volatile liquid.[8]

Principle: The method relies on the ideal gas law (PV=nRT). By measuring the mass, volume,
temperature, and pressure of the substance in its gaseous state, the number of moles (n) and
subsequently the molecular weight (M = m/n) can be calculated.[8]

Methodology:

o Preparation: A clean, dry Erlenmeyer flask of a known volume is fitted with a foil cap
containing a small pinhole. The mass of the empty, sealed flask is precisely measured.

 Volatilization: A small amount (a few milliliters) of 3-Methoxypropylamine is introduced into
the flask.

o Heating: The flask is submerged in a boiling water bath. The liquid amine will vaporize, and
its vapor will displace the air inside the flask. Excess vapor will escape through the pinhole
until the pressure inside the flask equilibrates with the atmospheric pressure.[8]

o Condensation & Weighing: Once all the liquid has vaporized, the flask is removed from the
water bath and allowed to cool to room temperature. The amine vapor condenses back into a
liquid. The outside of the flask is carefully dried. The flask, foil cap, and the condensed amine
are then weighed.

¢ Measurements:

o The mass of the vapor is determined by subtracting the mass of the empty flask from the
mass of the flask with the condensed amine.

o The volume of the flask (which is equal to the volume of the gas) is determined by filling it
completely with water and measuring the mass of the water. Using the known density of
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water at that temperature, the exact volume is calculated.[8]

o The temperature of the gas is assumed to be the temperature of the boiling water bath.

o The pressure of the gas is the atmospheric pressure, measured with a barometer.

Calculation: The molecular weight is calculated using the rearranged ideal gas law equation:
M = (MRT)/(PV).

Determination of Density (Digital Density Meter Method -
ASTM D4052)

For a precise and rapid measurement of density, the use of a digital density meter is

recommended, following a standard test method such as ASTM D4052.[1][2]

Principle: This method measures the change in the oscillation frequency of a U-shaped tube

when it is filled with the sample liquid. This frequency change is directly related to the density of
the liquid.[4]

Methodology:

Calibration: The digital density meter is calibrated using two reference standards of known
density, typically dry air and deionized water.

Sample Preparation: The 3-Methoxypropylamine sample is brought to the desired
measurement temperature (e.g., 20°C or 25°C). Ensure the sample is free of air bubbles.

Measurement: The sample is introduced into the oscillating U-tube of the instrument. This
can be done manually with a syringe or using an automated injection system.[2]

Equilibration: The instrument allows the sample to reach thermal equilibrium.

Data Acquisition: The instrument automatically measures the oscillation period and, using the
calibration data, calculates and displays the density of the sample. The accepted units are
typically grams per milliliter (g/mL) or kilograms per cubic meter ( kg/m 3).[1]

Cleaning: After the measurement, the U-tube is thoroughly cleaned with appropriate solvents
and dried before the next sample is introduced.
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Characterization Workflow

The logical progression for the experimental determination of the molecular weight and density
of 3-Methoxypropylamine is illustrated below. This workflow ensures that foundational
properties are established in a systematic manner.
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Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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